Cas no 1552559-94-0 (6-isobutoxy-2-methylnicotinic acid)

6-isobutoxy-2-methylnicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-isobutoxy-2-methylnicotinic acid
-
- Inchi: 1S/C11H15NO3/c1-7(2)6-15-10-5-4-9(11(13)14)8(3)12-10/h4-5,7H,6H2,1-3H3,(H,13,14)
- InChI Key: ULXSUXXUONUCTM-UHFFFAOYSA-N
- SMILES: C(C1C=CC(OCC(C)C)=NC=1C)(=O)O
6-isobutoxy-2-methylnicotinic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB612131-5g |
6-Isobutoxy-2-methylnicotinic acid; . |
1552559-94-0 | 5g |
€1433.20 | 2024-07-19 | ||
abcr | AB612131-10g |
6-Isobutoxy-2-methylnicotinic acid; . |
1552559-94-0 | 10g |
€2397.00 | 2024-07-19 | ||
abcr | AB612131-1g |
6-Isobutoxy-2-methylnicotinic acid; . |
1552559-94-0 | 1g |
€440.10 | 2024-07-19 | ||
abcr | AB612131-250mg |
6-Isobutoxy-2-methylnicotinic acid; . |
1552559-94-0 | 250mg |
€245.90 | 2024-07-19 |
6-isobutoxy-2-methylnicotinic acid Related Literature
-
Shuo Xiong,Xudong Liu,Jian Zhou,Yi Liu,Yiping Shen,Xiaobo Yin,Jianhui Wu,Ran Tao,Yongqing Fu,Huigao Duan RSC Adv., 2020,10, 19178-19184
-
Chih-Chia Cheng,Wei-Ling Lin,Zhi-Sheng Liao,Chih-Wei Chu,Jyun-Jie Huang,Shan-You Huang,Wen-Lu Fan Polym. Chem., 2017,8, 7469-7474
-
Juan David Serna-Salazar,Jorge Mahecha-Gómez Phys. Chem. Chem. Phys., 2000,2, 4061-4065
Additional information on 6-isobutoxy-2-methylnicotinic acid
Research Brief on 6-Isobutoxy-2-methylnicotinic Acid (CAS: 1552559-94-0): Recent Advances and Applications
6-Isobutoxy-2-methylnicotinic acid (CAS: 1552559-94-0) is a nicotinic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its isobutoxy and methyl substituents on the nicotinic acid scaffold, has been explored for its pharmacological properties, including anti-inflammatory and antimicrobial activities. Recent studies have highlighted its role as a key intermediate in the synthesis of more complex bioactive molecules, making it a compound of interest for researchers in the chemobiological and pharmaceutical fields.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and optimization strategies for 6-isobutoxy-2-methylnicotinic acid. The study emphasized the compound's utility in the development of novel kinase inhibitors, particularly targeting inflammatory pathways. The researchers employed a combination of computational modeling and experimental synthesis to refine the production process, achieving a yield improvement of 15% compared to previous methods. This advancement is expected to facilitate larger-scale production for preclinical studies.
Another notable application of 6-isobutoxy-2-methylnicotinic acid was reported in a 2024 ACS Chemical Biology article, where it was utilized as a precursor for the synthesis of a new class of antibacterial agents. The study demonstrated that derivatives of this compound exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was linked to the inhibition of bacterial cell wall synthesis, suggesting its potential as a scaffold for developing next-generation antibiotics.
Beyond its antimicrobial properties, 6-isobutoxy-2-methylnicotinic acid has also been explored in the context of metabolic disorders. A recent preprint on bioRxiv detailed its role as a modulator of glucose metabolism in in vitro models of type 2 diabetes. The compound was found to enhance insulin sensitivity in adipocytes, pointing to its potential as a lead compound for antidiabetic drug development. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic profile.
In summary, 6-isobutoxy-2-methylnicotinic acid (CAS: 1552559-94-0) represents a versatile and promising compound in the chemobiological and pharmaceutical research landscape. Its applications span from antimicrobial and anti-inflammatory agents to metabolic modulators, underscoring its broad therapeutic potential. Continued research and optimization of its synthetic pathways will be critical to unlocking its full potential in drug discovery and development.
1552559-94-0 (6-isobutoxy-2-methylnicotinic acid) Related Products
- 1807042-82-5(1-Bromo-1-(2-(cyanomethyl)phenyl)propan-2-one)
- 2731012-69-2(rac-(4R,5S)-4,5-dihydroxy-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid)
- 2411240-61-2(N-(1-cyano-2-phenylethyl)prop-2-enamide)
- 1823457-95-9(N6-Ethyl-5H,6H,7H-indeno5,6-d1,3thiazole-2,6-diamine hydrochloride)
- 23985-53-7(3-hydroxy-2,3-dimethylbutanoic acid)
- 117341-93-2(6-chloro-6-methylbicyclo3.1.0hexan-2-one)
- 1805117-60-5(2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid)
- 886955-92-6(N-(4-acetamidophenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide)
- 77819-95-5(3-benzoyl-8-methoxy-2H-chromen-2-one)
- 677749-53-0(6-chloro-3-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-8-fluoro-4(1H)-quinolinone)
